Cas no 50458-88-3 (1,2,3,4-tetrahydroisoquinoline-1-carboxamide)

• Product Name: 1,2,3,4-tetrahydroisoquinoline-1-carboxamide
• CAS No: 50458-88-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1113202
• PubChem ID: 12496947
• Update Time: 2025-06-08

1,2,3,4-tetrahydroisoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-1-Isoquinolinecarboxamide
• AKOS010956662
• 50458-88-3
• 1,2,3,4-tetrahydroisoquinoline-1-carboxamide
• Z844454790
• DB-337352
• tetrahydroisoquinoline carboxylic acid amide
• EN300-72489
• 1-ISOQUINOLINECARBOXAMIDE, 1,2,3,4-TETRAHYDRO-
• SCHEMBL42951

• Inchi： 1S/C10H12N2O/c11-10(13)9-8-4-2-1-3-7(8)5-6-12-9/h1-4,9,12H,5-6H2,(H2,11,13)
• InChI Key： SWXSODIZVQALAJ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2CCN1)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1,2,3,4-tetrahydroisoquinoline-1-carboxamide

Introduction to 1,2,3,4-tetrahydroisoquinoline-1-carboxamide (CAS No. 50458-88-3)

1,2,3,4-tetrahydroisoquinoline-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 50458-88-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound consists of a benzene ring fused with a piperidine moiety, with an amide functional group attached to the 1-position of the isoquinoline core. Such a configuration imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The 1,2,3,4-tetrahydroisoquinoline-1-carboxamide structure has garnered considerable attention in recent years due to its role as a key intermediate in synthesizing bioactive molecules. Its derivatives have been explored for their pharmacological properties, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The amide group in the molecule facilitates further functionalization, allowing chemists to tailor its pharmacokinetic and pharmacodynamic profiles according to specific therapeutic needs.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1,2,3,4-tetrahydroisoquinoline-1-carboxamide and its analogs. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric hydrogenation have been employed to enhance yield and purity. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring its biological significance.

In the context of medicinal chemistry, the tetrahydroisoquinoline scaffold is renowned for its presence in numerous natural alkaloids that exhibit potent biological activities. For instance, many tetrahydroisoquinoline derivatives have been isolated from plants and marine organisms and have shown promise in preclinical studies. The amide functionality in 1,2,3,4-tetrahydroisoquinoline-1-carboxamide further extends its potential by allowing modifications that can modulate receptor binding affinity and metabolic stability.

One of the most compelling aspects of 1,2,3,4-tetrahydroisoquinoline-1-carboxamide is its involvement in the synthesis of molecules that target neurotransmitter systems. Tetrahydroisoquinoline derivatives are known to interact with various receptors and enzymes involved in synaptic transmission. This has led to investigations into their potential as treatments for neurodegenerative diseases such as Parkinson’s disease and Alzheimer’s disease. The amide group enhances solubility and bioavailability, which are critical factors for drug efficacy.

The pharmacological profile of 1,2,3,4-tetrahydroisoquinoline-1-carboxamide has been studied extensively in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to inflammation and pain modulation. These findings have prompted further research into developing novel therapeutics based on this scaffold. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for CNS drug development.

Recent publications have highlighted the role of tetrahydroisoquinoline derivatives in modulating pathways associated with cancer progression. Studies indicate that certain analogs of 1,2,3,4-tetrahydroisoquinoline-1-carboxamide can inhibit proliferation and induce apoptosis in tumor cells. The amide group plays a crucial role in these interactions by facilitating hydrogen bonding with key residues in target proteins. This has spurred interest in exploring its potential as an anticancer agent.

The synthesis of 1,2,3,4-tetrahydroisoquinoline-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic approaches often employ catalytic systems that minimize waste and improve atom economy. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the core isoquinoline ring efficiently. These methods align with green chemistry principles by reducing hazardous byproducts and energy consumption.

The chemical diversity inherent in tetrahydroisoquinoline derivatives allows for extensive structural modifications without compromising core pharmacophoric features. This flexibility has enabled researchers to develop libraries of compounds with varying biological activities. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds derived from 1,2,3,4-tetrahydroisoquinoline-1-carboxamide for further optimization.

In summary, 1,2,3,4-tetrahydroisoquinoline-1-carboxamide (CAS No. 50458-88-3) represents a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features and modifiable functional groups make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. Continued research into this molecule will likely yield novel insights into its pharmacological mechanisms and applications.